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Aminophosphonic acids represent a fascinating and highly versatile class of organophosphorus
compounds. Structurally, they are analogues of natural a-amino acids, where a tetrahedral
phosphonic acid group [-P(O)(OH)z] replaces the planar carboxylic acid group [-COOH].[1][2]
This fundamental substitution imparts unique physicochemical and biological properties. The
tetrahedral geometry of the phosphonic acid moiety is known to mimic the high-energy
transition state of peptide bond hydrolysis, making these compounds potent inhibitors of
various enzymes, particularly proteases.[2]

The applications of aminophosphonic acids are extensive and diverse, ranging from
agrochemicals and neuroactive agents to antithrombotic and antiviral drugs.[2][3][4][5] 10-
Aminodecylphosphonic acid is a member of the w-aminoalkylphosphonic acid family,
characterized by a long, ten-carbon aliphatic chain separating the terminal amino and
phosphonic acid functional groups. This bifunctional nature, combined with the long
hydrophobic spacer, makes it a molecule of significant interest for applications in materials
science, surface chemistry, and as a linker in drug delivery systems.

This guide provides a comprehensive technical overview of the core chemical properties of 10-
Aminodecylphosphonic acid, synthesizing data to offer field-proven insights for researchers
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and developers.

Molecular Identity and Physicochemical
Characteristics

10-Aminodecylphosphonic acid is a bifunctional molecule featuring a primary amine at one
end of a decyl chain and a phosphonic acid at the other. This structure dictates its behavior as
a zwitterionic compound with a capacity for self-assembly and surface interaction.

Core Identification

The fundamental identifiers for 10-Aminodecylphosphonic acid are summarized below.

Property Value Reference

(10-aminodecyl)phosphonic

IUPAC Name ) [6]
acid

CAS Number 859458-82-5 [6]

Molecular Formula C10H24NOsP [6]

Molecular Weight 237.28 g/mol [6]
JXCXYNMSRUFZJX-

InChl Key [6]
UHFFFAOYSA-N

SMILES C(CCCCCP(=0)(0)O)CCCCN  [6]

Purity Typically 298% (by 3:P-NMR) [6]

Appearance White to off-white solid [7]

Chemical Structure

The structure combines a flexible hydrophobic chain with two polar, reactive termini.

Caption: 2D structure of 10-Aminodecylphosphonic acid.

Spectroscopic and Analytical Profile
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Definitive characterization of 10-Aminodecylphosphonic acid relies on a combination of
spectroscopic techniques that probe its unique structural features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is characterized by a large, broad multiplet between
approximately 1.2-1.8 ppm corresponding to the bulk methylene (-CHz-) protons of the decyl
chain. Distinct signals are expected for the protons adjacent to the functional groups: the -
CHz2-N protons (triplet, ~2.7-3.0 ppm) and the -CH2-P protons (multiplet, ~1.6-1.9 ppm, with
coupling to phosphorus).

e 13C NMR: The spectrum will show ten resolved signals for the carbon backbone. The
carbons attached to the nitrogen (C10, ~40-45 ppm) and phosphorus (C1, ~25-30 ppm with
J-P coupling) will be clearly differentiated from the other aliphatic carbons, which resonate
between ~22-35 ppm.[8]

e 31p NMR: This is the most direct method for analyzing the phosphonic acid moiety. A single
resonance is expected, typically in the range of 25-35 ppm for w-aminoalkylphosphonic
acids.[9] This technique is routinely used to confirm the identity and assess the purity of the
compound.[6]

Mass Spectrometry (MS)

Electrospray ionization (ESI) is the preferred method for this non-volatile, polar molecule.
» Positive lon Mode: The molecule will readily protonate at the amine to give the [M+H]* ion.

¢ Negative lon Mode: The phosphonic acid group easily deprotonates to yield the [M-H]~ ion,
which is often a strong signal for phosphonic acids.[10][11]

¢ Fragmentation: Tandem MS (MS/MS) experiments on the [M-H]~ ion would likely show
characteristic losses of H20 and the POs group (m/z = 79).[11] Fragmentation pathways are
often complex but provide definitive structural confirmation.[10]

Infrared (IR) Spectroscopy

The IR spectrum provides a clear fingerprint of the functional groups. Key expected absorption
bands include:
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e O-H Stretch: A very broad band from 2500-3300 cm~? associated with the hydrogen-bonded

P-O-H groups.

e N-H Stretch: Medium bands around 3300-3500 cm~1 for the primary amine.

e C-H Stretch: Sharp peaks between 2850-2960 cm~! from the alkyl chain.

e P=0 Stretch: A strong, characteristic absorption band in the 1150-1250 cm~1 region.

e P-O-H Stretch: Broad absorptions around 950-1050 cm™1,

Reactivity and Physicochemical Behavior

Acidity and Zwitterionic Nature

10-Aminodecylphosphonic acid possesses three ionizable protons: two on the phosphonic

acid group and one on the protonated amino group. This results in multiple pKa values and

zwitterionic character over a wide pH range.

lonization Step Functional Group

Estimated pKa

pKaz -P(0)(OH)2 — -P(0)(OH)O- ~2.0-3.0
pKaz -P(0)(OH)O~ - -P(O)(0)2 ~7.0-8.0
pKas “NH3* - -NH2 ~10.0 - 11.0

(Values are estimated based
on typical pKa ranges for
alkylphosphonic acids and
primary alkylamines)[12][13]
[14]

The interplay between these groups means the molecule's net charge is highly pH-dependent,

a critical factor in applications like surface binding, chelation, and biological interactions.

Solubility and Stability

Due to its long alkyl chain, 10-aminodecylphosphonic acid has limited solubility in water but

may be soluble in methanol or DMSO, particularly with pH adjustment.[15] Like other w-
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aminoalkylphosphonic acids, it is generally stable under standard ambient conditions.[9]
However, prolonged exposure to high temperatures in strongly acidic or basic solutions may
lead to degradation, potentially through the scission of the C-P bond, a known instability
pathway for some aminophosphonates under harsh conditions.[9]

Reactivity of Functional Groups

o Amine Group: Behaves as a typical primary amine. It can be protonated, serve as a
nucleophile, and undergo reactions such as alkylation, acylation, and Schiff base formation.

e Phosphonic Acid Group: This group is an excellent metal chelator, capable of forming stable
complexes with a variety of metal ions.[5][16] It is also the primary anchor for binding to
metal oxide surfaces (e.g., TiOz, Al203, Fes0a4), forming robust self-assembled monolayers
(SAMs). The phosphonic acid can also be esterified, though this typically requires harsh
conditions.

Synthesis and Experimental Protocols

A definitive, published synthesis for 10-aminodecylphosphonic acid is not readily available.
However, a robust and logical synthetic route can be designed based on well-established
organophosphorus chemistry.

Proposed Synthetic Workflow

A common and effective strategy involves a Michaelis-Arbuzov reaction followed by
deprotection steps.
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Caption: Proposed synthetic pathway for 10-Aminodecylphosphonic acid.
Causality Behind Experimental Choices:

o Amine Protection: The primary amine is more nucleophilic than the phosphite reagent and
would interfere with the subsequent C-P bond formation. Protection, for example as a
phthalimide, is essential to direct the reaction to the alkyl bromide.

e Michaelis-Arbuzov Reaction: This is a classic and highly reliable method for forming a
carbon-phosphorus bond. It involves the reaction of a trialkyl phosphite with an alkyl halide.

o Deprotection and Hydrolysis: The phthalimide is typically removed with hydrazine (Ing-
Manske procedure). The robust phosphonate esters are then hydrolyzed to the phosphonic
acid using concentrated acid (e.g., HCI) and heat. The order of these final two steps can
sometimes be reversed.

Experimental Protocol: Purity Assessment by 3*P NMR
Spectroscopy

This protocol describes a self-validating system for determining the purity of a synthesized or
purchased batch of 10-aminodecylphosphonic acid.

Objective: To confirm the presence of the phosphonic acid moiety and quantify its purity relative
to other phosphorus-containing impurities.

Methodology:

o Sample Preparation: Accurately weigh approximately 10-20 mg of the 10-
aminodecylphosphonic acid sample into a clean vial.

e Solvent Selection: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent. Deuterated
methanol (CDsOD) or deuterium oxide (D20) are suitable choices. If using D20, slight pH
adjustment with a drop of NaOD or DCI may be necessary to achieve full dissolution.
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» Standard Addition (Optional, for Quantification): For precise quantification, a known amount
of an internal phosphorus standard with a distinct chemical shift (e.g., triphenyl phosphate)
can be added.

e Transfer to NMR Tube: Transfer the clear solution to a 5 mm NMR tube.
e Instrument Setup:
o Insert the sample into the NMR spectrometer.

o Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve
optimal homogeneity.

o Select the 3P nucleus for observation. A proton-decoupled pulse sequence is standard.
o Data Acquisition:

o Set the spectral width to cover the expected range for phosphonates (e.g., -20 to +50
ppm).

o Set the transmitter offset near the expected resonance (~30 ppm).

o Use a sufficient relaxation delay (D1) of at least 5 seconds to ensure accurate integration,
as relaxation times for 3'P can be long.

o Acquire a sufficient number of scans (e.g., 64-256) to achieve a good signal-to-noise ratio.

o Data Processing and Analysis:

[¢]

Apply Fourier transformation, phase correction, and baseline correction to the acquired
Free Induction Decay (FID).

o

Reference the spectrum externally to 85% HsPOa at 0 ppm.

[e]

Integrate the area of the main product peak and any impurity peaks.

o

Calculate the purity by dividing the integral of the product peak by the sum of all
phosphorus-containing peak integrals.
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Applications and Fields of Interest

The unique bifunctional structure of 10-aminodecylphosphonic acid makes it a valuable tool
in several advanced research areas.

o Surface Modification & Self-Assembled Monolayers (SAMs): The phosphonic acid
headgroup provides a strong, stable anchor to various metal oxide surfaces. The long decyl
chain can form a well-ordered, hydrophobic monolayer, while the terminal amine group
presents a reactive handle for the subsequent covalent attachment of biomolecules,
polymers, or nanopatrticles.

o Corrosion Inhibition: Similar to other long-chain phosphonic acids, it has the potential to form
a protective, passivating layer on metal surfaces, serving as an effective corrosion inhibitor.
[51[15]

¢ Bioconjugation and Drug Delivery: The molecule can act as a versatile linker. The
phosphonic acid can be anchored to an inorganic nanopatrticle (e.g., iron oxide), and a
therapeutic agent or targeting ligand can be attached to the terminal amine, creating a
targeted drug delivery system.

o Materials Science: It can be used as a building block in the synthesis of novel hybrid organic-
inorganic materials and metal-organic frameworks (MOFs), where the phosphonate and
amine groups can coordinate with metal centers.[5]

Safety and Handling

While a specific safety data sheet (SDS) for 10-aminodecylphosphonic acid is not widely
available, data from analogous compounds like 1-decylphosphonic acid and
(aminomethyl)phosphonic acid suggest the following precautions.[7][17]

e Hazards: The compound should be treated as a corrosive substance. It may cause severe
skin burns and eye damage upon contact.[7][17][18] Inhalation of dust may cause respiratory
irritation.

o Personal Protective Equipment (PPE): Always handle in a well-ventilated area or chemical
fume hood. Wear appropriate PPE, including chemical safety goggles, a face shield, nitrile
gloves, and a lab coat.[18]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b1524031/docs?utm_src=pdf-body#introduction-bridging-amino-acids-and-phosphonates
http://www.orientjchem.org/vol31nospl-issue-oct-2015/aminomethylenephosphonic-acids-syntheses-and-applications-a-review/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8218159.htm
http://www.orientjchem.org/vol31nospl-issue-oct-2015/aminomethylenephosphonic-acids-syntheses-and-applications-a-review/
https://www.benchchem.com/product/b1524031/docs?utm_src=pdf-body#introduction-bridging-amino-acids-and-phosphonates
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12019~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2003:28:21~~1-Decylphosphonic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC291642500&productDescription=AMINOMETHYL+PHOSPHONIC+ACID+9&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12019~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2003:28:21~~1-Decylphosphonic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC291642500&productDescription=AMINOMETHYL+PHOSPHONIC+ACID+9&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-273318.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-273318.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep
away from strong oxidizing agents and strong bases.[17][18]

» First Aid: In case of skin or eye contact, rinse immediately and thoroughly with water for at
least 15 minutes and seek immediate medical attention.[18] If ingested, do not induce
vomiting and seek immediate medical attention.[17][18]

Conclusion

10-Aminodecylphosphonic acid is a highly functionalized molecule whose chemical
properties are dictated by the interplay of its phosphonic acid head, primary amine tail, and the
long hydrophobic alkyl chain that separates them. Its zwitterionic nature, strong surface-binding
capabilities, and reactive amine handle make it an exceptionally useful research chemical.[6]
For scientists in materials science, nanotechnology, and drug development, it offers a robust
platform for creating functionalized surfaces, linking disparate chemical entities, and designing
novel hybrid materials. A thorough understanding of its spectroscopic signature, reactivity, and
handling requirements is paramount to leveraging its full potential.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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